Cas no 1272760-01-6 ((4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1272760-01-6
• MF: C₁₀H₉F₂NO₂S
• MW: 245.24576830864
• CID: 6088912
• PubChem ID: 53214349
• Update Time: 2025-10-30

(4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid
• (4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylicacid
• CS-0287442
• EN300-186458
• 1272760-01-6
• AKOS021982957
• (4s)-2-(2,5-Difluorophenyl)thiazolidine-4-carboxylic acid
• MFCD09859167

• Inchi： 1S/C10H9F2NO2S/c11-5-1-2-7(12)6(3-5)9-13-8(4-16-9)10(14)15/h1-3,8-9,13H,4H2,(H,14,15)/t8-,9?/m1/s1
• InChI Key： MYTWAZGPELUBSV-VEDVMXKPSA-N
• SMILES： FC1C=CC(F)=CC=1C1SC[C@H](C(=O)O)N1

Computed Properties

• Exact Mass: 245.03220603g/mol
• Monoisotopic Mass: 245.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6Ų

Additional information on (4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid

Research Brief on (4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1272760-01-6)

The compound (4S)-2-(2,5-difluorophenyl)-1,3-thiazolidine-4-carboxylic acid (CAS: 1272760-01-6) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This thiazolidine derivative has been investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting various diseases. The unique structural features of this compound, including the chiral center at the 4-position and the difluorophenyl moiety, contribute to its pharmacological properties and synthetic versatility.

Recent studies have focused on the synthesis and characterization of this compound, with particular attention to its stereochemical purity and stability. The (4S) configuration has been shown to be crucial for biological activity in several related compounds, making the enantiomeric purity of this material an important consideration for research applications. Advanced analytical techniques, including chiral HPLC and X-ray crystallography, have been employed to confirm the absolute configuration and purity of the synthesized material.

In medicinal chemistry applications, this thiazolidine derivative has shown promise as a precursor for the development of protease inhibitors. The carboxylic acid functionality allows for further derivatization, while the thiazolidine ring provides conformational constraint that can enhance binding affinity to biological targets. Recent patent literature suggests that derivatives of this compound are being explored as potential treatments for viral infections and inflammatory conditions, though specific details remain proprietary at this time.

The compound's mechanism of action appears to involve interaction with specific enzymatic targets, though the exact biological pathways remain under investigation. Preliminary in vitro studies have demonstrated moderate activity against certain enzyme families, with structure-activity relationship (SAR) studies ongoing to optimize potency and selectivity. Researchers have noted that the difluorophenyl substitution pattern may contribute to improved metabolic stability compared to non-fluorinated analogs.

From a synthetic chemistry perspective, several improved routes to this compound have been reported in the past year. These include asymmetric synthesis approaches that provide better control over stereochemistry and higher overall yields. Green chemistry principles have been incorporated into some of these synthetic routes, with water-based reaction conditions and reduced use of organic solvents being particular areas of innovation.

Looking forward, this compound represents an interesting case study in the design of conformationally constrained amino acid analogs for pharmaceutical applications. Its combination of structural features - the thiazolidine ring, fluorinated aromatic system, and carboxylic acid functionality - makes it a versatile intermediate for further medicinal chemistry exploration. Future research directions are likely to focus on expanding the SAR around this scaffold and investigating its potential in targeted drug delivery systems.